Cas no 1354019-94-5 (1-[(S)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone)

• Product Name: 1-[(S)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone
• CAS No: 1354019-94-5
• MF: C₁₆H₂₁ClN₂O
• MW: 292.803743124008
• CID: 2160998
• Update Time: 2025-10-11

1-[(S)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[(S)-3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone
• (S)-1-(3-(Benzyl(cyclopropyl)amino)pyrrolidin-1-yl)-2-chloroethanone
• AM96863
• 1-[(S)-3-(Benzylcyclopropylamino)pyrrolidin-1-yl]-2-chloroethanone
• 1-[(S)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone

• Inchi： 1S/C16H21ClN2O/c17-10-16(20)18-9-8-15(12-18)19(14-6-7-14)11-13-4-2-1-3-5-13/h1-5,14-15H,6-12H2/t15-/m0/s1
• InChI Key： YUHPLKKYXYAOKA-HNNXBMFYSA-N
• SMILES： ClCC(N1CC[C@@H](C1)N(CC1C=CC=CC=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Topological Polar Surface Area: 23.6

Additional information on 1-[(S)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone

Introduction to 1-[(S)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone (CAS No. 1354019-94-5)

1-[(S)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 1354019-94-5, this molecule represents a confluence of advanced synthetic methodologies and pharmacological exploration. The compound’s structure incorporates a pyrrolidine core, which is a privileged scaffold in drug discovery, known for its ability to modulate various biological pathways. Specifically, the presence of a (S)-configuration at the chiral center enhances its specificity and affinity for target receptors, making it a promising candidate for further investigation.

The chloro-substituent on the ethanone moiety adds another layer of functional diversity, enabling further derivatization and exploration of its reactivity. This feature is particularly valuable in medicinal chemistry, where such groups often serve as handles for chemical modifications aimed at optimizing pharmacokinetic properties. The benzyl-cyclopropyl-amino side chain is an intriguing structural element that may contribute to the compound’s solubility, bioavailability, and overall pharmacological profile. Such combinations of structural motifs are frequently explored in the quest to develop novel therapeutics with improved efficacy and reduced side effects.

In recent years, there has been a surge in interest regarding chiral compounds in drug development, driven by the realization that enantiomeric purity can significantly impact a drug’s therapeutic outcome. The (S)-configuration of 1-[(S)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone aligns with this trend, as it suggests potential interactions with stereospecific biological targets. This specificity is particularly important in areas such as immunomodulation and neurotransmitter receptor interactions, where subtle differences in stereochemistry can dictate biological activity.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional molecules capable of addressing complex diseases through multiple mechanisms. The structural complexity of 1-[(S)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone positions it as a versatile scaffold for such endeavors. For instance, the pyrrolidine ring can serve as a hinge-binding motif, while the chloro-substituent and amine group provide opportunities for further functionalization via cross-coupling reactions or nucleophilic substitutions. These attributes make the compound an attractive building block for designing next-generation pharmaceuticals.

The synthesis of such intricate molecules often involves cutting-edge techniques in organic chemistry, including asymmetric catalysis and transition-metal-mediated reactions. The preparation of the (S)-enantiomer, in particular, requires careful optimization to ensure high enantiomeric excess and yield. Advances in catalytic systems have made it possible to achieve these goals with greater efficiency, reducing both the environmental footprint and cost associated with such syntheses. This progress underscores the importance of innovation in synthetic methodologies for advancing drug discovery.

Beyond its structural merits, 1-[(S)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone has shown promise in preclinical studies as a potential modulator of key biological pathways. While comprehensive clinical data is still limited, early investigations suggest that it may exhibit properties relevant to conditions such as inflammation and neurodegeneration. The compound’s ability to interact with specific protein targets could make it a valuable tool for elucidating disease mechanisms and developing targeted therapies.

The integration of computational chemistry and high-throughput screening has accelerated the process of identifying promising candidates like this one. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental validation. This synergy between computational and experimental approaches has been instrumental in bringing novel drugs to market more rapidly. As computational power continues to grow, the discovery pipeline for compounds like 1-[(S)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone is expected to expand further.

In conclusion, 1-[(S)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone (CAS No. 1354019-94-5) represents a significant advancement in pharmaceutical chemistry due to its sophisticated structure and potential therapeutic applications. Its unique combination of structural features—such as the pyrrolidine core, (S)-configuration, and chloro-substituent—makes it an ideal candidate for further exploration in drug discovery. As research continues to uncover new biological targets and synthetic strategies, compounds like this one are poised to play a pivotal role in addressing some of today’s most pressing medical challenges.